Cas no 2034532-85-7 (N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-2-(2-methoxyphenyl)acetamide)

• Product Name: N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-2-(2-methoxyphenyl)acetamide
• CAS No: 2034532-85-7
• MF: C₁₈H₁₇N₃O₃
• MW: 323.345884084702
• CID: 5468712
• Update Time: 2025-06-29

N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-2-(2-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-2-(2-methoxyphenyl)acetamide
• N-[[3-(furan-2-yl)pyrazin-2-yl]methyl]-2-(2-methoxyphenyl)acetamide
• N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-2-(2-methoxyphenyl)acetamide

• Inchi： 1S/C18H17N3O3/c1-23-15-6-3-2-5-13(15)11-17(22)21-12-14-18(20-9-8-19-14)16-7-4-10-24-16/h2-10H,11-12H2,1H3,(H,21,22)
• InChI Key： ZSNNNKPUHORFHI-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CC(NCC1C(C2=CC=CO2)=NC=CN=1)=O

Computed Properties

• Exact Mass: 323.12699141 g/mol
• Monoisotopic Mass: 323.12699141 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 323.3
• XLogP3: 1.3
• Topological Polar Surface Area: 77.2

Additional information on N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-2-(2-methoxyphenyl)acetamide

Comprehensive Overview of N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-2-(2-methoxyphenyl)acetamide (CAS No. 2034532-85-7)

The compound N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-2-(2-methoxyphenyl)acetamide, identified by its CAS No. 2034532-85-7, is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its complex name reflects its intricate molecular architecture, combining a furan ring, a pyrazine core, and a methoxyphenyl acetamide moiety. This combination of functional groups makes it a promising candidate for various biomedical applications, particularly in the development of novel therapeutics.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-2-(2-methoxyphenyl)acetamide, due to their potential pharmacological properties. Researchers are particularly intrigued by its bioactivity and selective binding capabilities, which could be leveraged in targeting specific enzymes or receptors. This aligns with the current trend in drug development, where precision medicine and targeted therapies are at the forefront of innovation.

The furan and pyrazine components of this compound are known for their roles in enhancing drug-like properties, such as improved solubility and metabolic stability. These features are critical in the design of next-generation pharmaceuticals, as they address common challenges like poor bioavailability and rapid clearance from the body. Moreover, the presence of a methoxyphenyl group adds another layer of functionality, potentially contributing to the compound's ability to interact with biological targets.

One of the most frequently searched topics related to N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-2-(2-methoxyphenyl)acetamide is its potential application in neurological disorders. Given the rising global prevalence of conditions such as Alzheimer's disease and Parkinson's disease, there is a pressing need for new therapeutic agents. Preliminary studies suggest that this compound may exhibit neuroprotective effects, although further research is required to validate these findings and elucidate the underlying mechanisms.

Another area of interest is the compound's potential role in anti-inflammatory and antioxidant therapies. Chronic inflammation and oxidative stress are implicated in a wide range of diseases, from cardiovascular disorders to cancer. The unique structure of N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-2-(2-methoxyphenyl)acetamide may enable it to modulate inflammatory pathways or scavenge free radicals, offering a new avenue for therapeutic intervention.

From a synthetic chemistry perspective, the preparation of N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-2-(2-methoxyphenyl)acetamide involves multi-step reactions that highlight the importance of regioselective and stereoselective control. These synthetic challenges are often a topic of discussion among chemists, as they require careful optimization of reaction conditions to achieve high yields and purity. The compound's synthesis also serves as a valuable case study for students and researchers interested in advanced organic chemistry techniques.

In the context of drug discovery, N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-2-(2-methoxyphenyl)acetamide represents a compelling example of how structure-activity relationships (SAR) can guide the design of potent and selective molecules. By systematically modifying its functional groups, researchers can explore its full pharmacological potential and identify derivatives with enhanced efficacy and safety profiles. This approach is central to modern medicinal chemistry and is a key driver of innovation in the pharmaceutical industry.

As the demand for personalized medicine continues to grow, compounds like N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-2-(2-methoxyphenyl)acetamide are likely to play an increasingly important role. Their ability to target specific biological pathways with high precision makes them ideal candidates for tailored therapies. This is particularly relevant in the era of AI-driven drug discovery, where computational tools are being used to accelerate the identification and optimization of novel compounds.

In summary, N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-2-(2-methoxyphenyl)acetamide (CAS No. 2034532-85-7) is a multifaceted molecule with significant potential in various therapeutic areas. Its unique structural features, combined with its promising bioactivity, make it a subject of ongoing research and development. As scientists continue to unravel its properties and applications, this compound may well emerge as a key player in the next generation of pharmaceuticals.